L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt
L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt
Brand Name:
Vulcanchem
CAS No.:
191723-68-9
VCID:
VC0070696
InChI:
InChI=1S/C16H20N2O3.C2HF3O2/c1-4-9(2)15(17)16(20)18-11-5-6-12-10(3)7-14(19)21-13(12)8-11;3-2(4,5)1(6)7/h5-9,15H,4,17H2,1-3H3,(H,18,20);(H,6,7)/t9-,15-;/m0./s1
SMILES:
CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C18H21F3N2O5
Molecular Weight:
402.4 g/mol
L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt
CAS No.: 191723-68-9
Main Products
VCID: VC0070696
Molecular Formula: C18H21F3N2O5
Molecular Weight: 402.4 g/mol
| CAS No. | 191723-68-9 |
|---|---|
| Product Name | L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt |
| Molecular Formula | C18H21F3N2O5 |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | (2S,3S)-2-amino-3-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C16H20N2O3.C2HF3O2/c1-4-9(2)15(17)16(20)18-11-5-6-12-10(3)7-14(19)21-13(12)8-11;3-2(4,5)1(6)7/h5-9,15H,4,17H2,1-3H3,(H,18,20);(H,6,7)/t9-,15-;/m0./s1 |
| Standard InChIKey | XPPJTDCCTDQORL-UXZWUECBSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O |
| SMILES | CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O |
| Canonical SMILES | CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O |
| PubChem Compound | 24802239 |
| Last Modified | Nov 11 2021 |
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